Cas no 1458-18-0 (Methyl 3-amino-5,6-dichloropyrazine-2-carboxylate)

• Product Name: Methyl 3-amino-5,6-dichloropyrazine-2-carboxylate
• CAS No: 1458-18-0
• MF: C₆H₅Cl₂N₃O₂
• MW: 222.028798818588
• MDL: MFCD00010431
• CID: 83689
• PubChem ID: 73828
• Update Time: 2025-04-18

Methyl 3-amino-5,6-dichloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5,6-dichloropyrazine-2-carboxylate
• Methyl 3-amino-5,6-dichloro-2-pyrazinecarboxylate
• 3-Amino-5,6-Dichloropyrazine-2-Carboxylic Acid Methyl Ester
• 3-Amino-5,6-dichloro-2-pyrazinecarboxylic Acid Methyl Ester
• TIMTEC-BB SBB003342
• METHYL 3-AMINO-5 6-DICHLORO-2-PYRAZINE-&
• methyl 3-amino-5,6-dichloro-2-pyrazine-carboxylat
• Pyrazinecarboxylic acid, 3-amino-5,6-dichloro-, methyl ester
• Methyl 3-amino-5,6-dichloro-2-pyrazinecarboxylate,98%
• Methyl 3-aMino-5,6-dichloro-2-pyrazinecarboxylate, 98% 5GR
• USYMCUGEGUFUBI-UHFFFAOYSA-N
• 3-Amino-5,6-dichloro-pyrazine-2-carboxylic acid methyl ester
• DSSTox_CID_31434
• DSSTox_RID_97320
• D
• A852581
• 3-Amino-5,6-dichloropyrazinecarboxylic acid methyl ester
• AMY10563
• MFCD00010431
• Tox21_113824
• Methyl 3-amino-5,6-dichloropyrazinoate
• AC-25140
• CAS-1458-18-0
• SR-01000944758
• 2-Pyrazinecarboxylic acid, 3-amino-5,6-dichloro-, methyl ester
• SR-01000944758-1
• F18406
• AKOS015919778
• Methyl 3-amino-5,6-dichloro-2-pyrazinecarboxylate, 97%
• InChI=1/C6H5Cl2N3O2/c1-13-6(12)2-5(9)11-4(8)3(7)10-2/h1H3,(H2,9,11
• EC 215-947-7
• 3M7GFD6DF2
• DTXSID8057645
• DTXCID9031434
• 2-amino-5,6-dichloro-3-(methoxycarbonyl)pyrazine
• EN300-116878
• NCGC00253704-01
• FT-0633560
• 2-Pyrazinecarboxylic acid, 3-amino-5,6-dichloro-, methyl ester; Pyrazinecarboxylic acid, 3-amino-5,6-dichloro-, methyl ester (7CI,8CI,9CI); 3-Amino-5,6-dichloropyrazine-2-carboxylic acid methyl ester;
• methyl 3-amino-5,6-dichloropyrazinecarboxylate
• NS00002474
• EINECS 215-947-7
• SS-6054
• SY101527
• methyl 3-amino-5,6-dichloro-2-pyrazine carboxylate
• CS-W019909
• CHEMBL3184300
• 1458-18-0
• 3-Amino-5,6-dichloropyrazinecarboxylic acid, methyl ester
• J-200106
• SCHEMBL507599
• DB-042811

• MDL： MFCD00010431
• Inchi： 1S/C6H5Cl2N3O2/c1-13-6(12)2-5(9)11-4(8)3(7)10-2/h1H3,(H2,9,11)
• InChI Key： USYMCUGEGUFUBI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(=O)OC)=N1)N)Cl

Computed Properties

• Exact Mass: 220.97600
• Monoisotopic Mass: 220.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1

Experimental Properties

• Color/Form: Cream or brown powder
• Density: 1.586
• Melting Point: 230-233 °C (lit.)
• Boiling Point: 357.3°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.605
• PSA: 78.10000
• LogP: 1.73340
• Solubility: Insoluble in water.

Methyl 3-amino-5,6-dichloropyrazine-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20-36/37/38
• Safety Instruction： S36/37/39-S26-S22-S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R20; R36/37/38
• Safety Term：S26;S37/39